Cas no 2229664-92-8 (3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal)

• Product Name: 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal
• CAS No: 2229664-92-8
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 5867698
• PubChem ID: 165662799
• Update Time: 2025-08-04

3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2229664-92-8
• EN300-1993202
• 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal

• Inchi： 1S/C9H6ClN3O/c10-8-7-6(2-1-3-14)4-11-9(7)13-5-12-8/h1-5H,(H,11,12,13)/b2-1+
• InChI Key： MCTWFNHHCJQSTP-OWOJBTEDSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2/C=C/C=O

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal

3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal

The compound 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal (CAS No. 2229664-92-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of pyrrolopyrimidines, which are known for their unique structural properties and bioactivity. The molecule's structure consists of a pyrrolopyrimidine ring system substituted with a chloro group at the 4-position and an aldehyde group at the 5-position, connected via a propenal chain. This combination of functional groups and heterocyclic rings makes it a promising candidate for various applications.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The chloro-substituted pyrrolopyrimidine core in this compound has been shown to exhibit potent inhibitory activity against several kinases, making it a valuable lead compound for further optimization. Additionally, the presence of the propenal group introduces additional reactivity and flexibility, enabling the molecule to participate in various chemical transformations and interactions.

One of the most intriguing aspects of 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal is its ability to engage in both intra-molecular and inter-molecular hydrogen bonding. This property not only enhances its stability but also contributes to its unique electronic characteristics. Researchers have utilized this feature to explore its potential as a building block in supramolecular chemistry, where it can serve as a versatile linker or recognition element.

In terms of synthesis, this compound can be prepared through a variety of routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. The choice of synthetic methodology depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which could be invaluable for studying its stereochemical properties.

The physical properties of 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal are equally fascinating. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility profile makes it suitable for use in both organic and aqueous environments, depending on the specific application. Spectroscopic analyses have revealed that the molecule absorbs strongly in the ultraviolet region, suggesting potential applications in optoelectronics or as a photosensitizer.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. However, ongoing research is focused on developing more sustainable synthesis routes and recycling methods to mitigate these issues.

In conclusion, 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}prop-2-enal (CAS No. 2229664-92) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and physical properties make it an attractive target for further research and development. As new insights into its behavior continue to emerge, this compound is poised to play an increasingly important role in advancing modern science and technology.